Dithiosalicylic acid

• CAS No.: 527-89-9
• Product Name: Dithiosalicylic acid
• Molecular Formula: C7H6OS2
• Molecular Weight: 170.3 g/mol
• IUPAC Name: 2-hydroxybenzenecarbodithioic acid
• Standard InChI: InChI=1S/C7H6OS2/c8-6-4-2-1-3-5(6)7(9)10/h1-4,8H,(H,9,10)
• Standard InChIKey: AJQLEJAVGARHGQ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=S)S)O
• Canonical SMILES: C1=CC=C(C(=C1)C(=S)S)O
• Appearance: Solid powder
• Description: Dithiosalicylic acid is a dithiocarboxylic acid. It has a role as a non-steroidal anti-inflammatory drug.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Dithiosalicylic acid; NSC 70157; NSC-70157; NSC70157
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• PubChem Compound: 68243
• Last Modified: Nov 11 2021